Cas no 668462-40-6 (1-(3-Nitropyridin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(3-Nitropyridin-2-yl)piperidine-4-carboxamide
• CAS No: 668462-40-6
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• MDL: MFCD00102980
• CID: 1077016
• PubChem ID: 2805612
• Update Time: 2025-06-09

1-(3-Nitropyridin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitropyridin-2-yl)piperidine-4-carboxamide
• CS-0319607
• SCHEMBL2078675
• MLS000718900
• HMS550M10
• DTXSID30384461
• D85579
• 1-(3-NITRO-2-PYRIDYL)-4-PIPERIDINECARBOXAMIDE
• HMS2730E07
• Oprea1_337258
• CHEMBL1461560
• Maybridge1_003266
• 668462-40-6
• AKOS000588552
• SMR000291168
• AS-83228
• MFCD00102980
• STK212750

• MDL： MFCD00102980
• Inchi： 1S/C11H14N4O3/c12-10(16)8-3-6-14(7-4-8)11-9(15(17)18)2-1-5-13-11/h1-2,5,8H,3-4,6-7H2,(H2,12,16)
• InChI Key： IUCLFDYHPORJNR-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C(=CC=CN=2)[N+](=O)[O-])CC1)N

Computed Properties

• Exact Mass: 250.10659032g/mol
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 169-171

1-(3-Nitropyridin-2-yl)piperidine-4-carboxamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3-Nitropyridin-2-yl)piperidine-4-carboxamide

1-(3-Nitropyridin-2-yl)Piperidine-4-Carboxamide: A Comprehensive Overview

1-(3-Nitropyridin-2-yl)piperidine-4-carboxamide (CAS No. 668462-40-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of specific receptor systems and enzyme activities. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings related to 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide.

The chemical structure of 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide is composed of a piperidine ring linked to a nitropyridine moiety through a carboxamide group. The presence of the nitro group on the pyridine ring imparts significant electronic and steric effects, which are crucial for its biological activity. The piperidine ring, a common motif in many bioactive compounds, provides flexibility and conformational stability, contributing to the compound's overall pharmacological profile.

Recent studies have highlighted the potential of 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide as a modulator of various receptor systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to specific G-protein coupled receptors (GPCRs), which are key targets for drug development in conditions such as neurodegenerative diseases and chronic pain. The selective binding properties of 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide make it an attractive candidate for further investigation in these areas.

In addition to its receptor modulating properties, 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide has also shown promise as an inhibitor of specific enzymes. A study published in the Journal of Biological Chemistry reported that this compound effectively inhibits the activity of certain kinases, which are involved in cellular signaling pathways. The inhibition of these kinases can have therapeutic implications in diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

The pharmacokinetic properties of 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide have been extensively studied to evaluate its suitability as a drug candidate. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic dosing regimens. Furthermore, preclinical studies have shown that 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide is well-tolerated at therapeutic doses, with minimal side effects observed.

Clinical trials are currently underway to assess the safety and efficacy of 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in treating conditions such as neuropathic pain and neurodegenerative disorders. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The synthesis of 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving nitration, amidation, and ring formation steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthetic protocols for this compound.

In conclusion, 1-(3-nitropyridin-2-yl)piperidine-4-carboxamide (CAS No. 668462-40-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers selective binding properties and enzyme inhibitory effects, making it an attractive candidate for drug development. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential. As our understanding of this compound deepens, it is likely to play an increasingly important role in the treatment of various diseases.